4-(2-{[1-(2-methyl-6-propylpyrimidin-4-yl)piperidin-4-yl]amino}ethyl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of closely related pyrimidine derivatives involves multiple steps, including cyclization, nucleophilic substitution, and specific reactions tailored to introduce desired functional groups or structural motifs. For instance, the synthesis of pyrimidines with specific substitutions has been achieved through processes like cyclization of formamidine derivatives or the reaction of acetamidine with alka-2,3-dienoates to yield 2-methylpyrimidin-4(3H)-ones and related compounds with significant yields (Roberts et al., 1994).
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives, including variations in ring conformation and substituent effects, has been extensively studied. Crystallographic analysis reveals different ring conformations, such as planar or folded, influenced by substitutions at various positions on the pyrimidine ring. These structural variations significantly affect the molecule's electronic structure and its interactions through hydrogen bonding and other intermolecular forces (Acosta et al., 2013).
Chemical Reactions and Properties
Pyrimidine derivatives undergo a range of chemical reactions, including annulation, substitution, and heterocyclization, to introduce various functional groups and structural changes. These reactions are essential for the development of biologically active compounds and for the synthesis of complex molecules with specific properties (Zhu et al., 2003).
Physical Properties Analysis
The physical properties of pyrimidine derivatives, such as solubility, melting point, and crystallinity, are closely related to their molecular structure. The introduction of specific substituents can significantly alter these properties, affecting their applicability in various domains. Studies focusing on the synthesis and characterization of these compounds provide insights into their physical properties and potential applications (Harutyunyan et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity and stability of pyrimidine derivatives, are influenced by their molecular structure and the nature of substituents. Research has shown that specific functional groups can confer properties like increased reactivity towards nucleophilic reagents or stability under various conditions, highlighting the versatility and potential customization of these molecules for different chemical and pharmaceutical applications (Yamanaka, 1959).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[2-[[1-(2-methyl-6-propylpyrimidin-4-yl)piperidin-4-yl]amino]ethyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N4O/c1-3-4-19-15-21(24-16(2)23-19)25-13-10-18(11-14-25)22-12-9-17-5-7-20(26)8-6-17/h5-8,15,18,22,26H,3-4,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLBOGOPRTKQSHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=NC(=N1)C)N2CCC(CC2)NCCC3=CC=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.